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Compound of Interest

Compound Name: Entamizole

CAS No.: 68437-32-1

Cat. No.: B1208959

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides guidance for the occupational handling of Entamizole (a

compound containing Metronidazole and Diloxanide Furoate) in a laboratory or drug

development setting. It is not intended for patient information. All procedures must be

performed in accordance with your institution's Chemical Hygiene Plan and applicable local,

state, and federal regulations.

Immediate Safety and Hazard Assessment
Entamizole is a combination of two active pharmaceutical ingredients (APIs): Metronidazole

and Diloxanide Furoate. For occupational handling, precautions must be based on the

component with the highest hazard profile, which is Metronidazole.

Metronidazole: Classified as a suspected carcinogen (H351) and suspected of causing

genetic defects (H341).[1][2] It may also cause skin, eye, and respiratory irritation.[1][2]

Diloxanide Furoate: Generally considered not hazardous, although some sources classify it

as harmful if swallowed.[3][4][5]
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Due to the properties of Metronidazole, Entamizole powder should be handled as a hazardous

drug, minimizing all potential exposure through inhalation and skin contact.

Quantitative Exposure Data
Occupational Exposure Limits (OELs) for Metronidazole have been established by various

international bodies, though they are not entirely consistent. No established OELs were found

for Diloxanide Furoate.[3] In the absence of a specific OEL for the mixture, it is prudent to

adhere to the most conservative limit established for Metronidazole and maintain all exposures

to As Low As Reasonably Achievable (ALARA).

Substance Limit Type
Issuing
Authority

Value Notes

Metronidazole TWA
Multiple (e.g.,

Belgium, Spain)
10 mg/m³

Time-Weighted

Average over 8

hours.[6]

TWA Switzerland 3 mg/m³

Time-Weighted

Average over 8

hours.[6]

AGW (Inhalable)
Germany (TRGS

900)
10 mg/m³

German

Occupational

Exposure Limit.

[4]

AGW

(Respirable)

Germany (TRGS

900)
1.25 mg/m³

German

Occupational

Exposure Limit

for the respirable

fraction.[4]

Diloxanide

Furoate
OEL Not Established -

No occupational

exposure limit

values found.[3]

Personal Protective Equipment (PPE) Protocol
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A risk assessment should precede any handling of Entamizole. The following PPE is the

minimum required for handling Entamizole powder outside of a primary containment device

(e.g., glove box).

PPE Category Specification Rationale

Hand Protection

Double-gloving with powder-

free nitrile gloves tested for

chemotherapy drug resistance

(e.g., meeting ASTM D6978

standard).

Prevents skin contact with a

suspected carcinogen and

mutagen. Double-gloving is a

best practice for handling

hazardous drugs.[7][8][9] The

outer glove should be removed

and disposed of as

contaminated waste

immediately after handling.

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting knit

cuffs.

Protects skin and personal

clothing from contamination.

Gowns should be changed

regularly and immediately if

contaminated.[9]

Eye/Face Protection

ANSI Z87.1-compliant safety

goggles or a full-face shield if

there is a splash hazard.

Protects eyes from airborne

powder and potential splashes.

[6][9]

Respiratory Protection

A minimum of a fit-tested N95

respirator should be used

when handling powders

outside of a containment

device.

Protects against inhalation of

fine particles, a primary route

of exposure for potent

compounds.[6]

Foot Protection

Disposable shoe covers

should be worn over closed-

toe, non-perforated shoes.

Prevents the tracking of

contamination out of the

designated handling area.[7]

Diagram: PPE Selection Workflow for Entamizole
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Start: Task involves
handling Entamizole

Conduct Risk Assessment:
- Quantity handled?

- Potential for aerosolization?

Is work performed in a
primary containment device?

(e.g., Glovebox, Vented Hood)

Required PPE:
- Double Nitrile Gloves

- Disposable Gown
- Goggles/Face Shield

- N95 Respirator (Fit-Tested)
- Shoe Covers

No

Required PPE:
- Double Nitrile Gloves

- Disposable Gown
- Safety Glasses

Yes

Follow Standard
Operating Procedure

End of Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling Entamizole.

Operational Plan: Step-by-Step Guidance
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This protocol outlines the essential steps for safely weighing and preparing a solution of

Entamizole powder.

4.1. Preparation:

Designate Area: Cordon off a designated area for handling Entamizole. Post warning signs

indicating a hazardous drug is in use.

Verify Equipment: Ensure a certified chemical fume hood or ventilated balance enclosure is

functioning correctly.

Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware,

etc.) and place them on a disposable, plastic-backed absorbent mat inside the fume hood.

Don PPE: Put on all required PPE as per the protocol above before entering the designated

area. The outer gloves go over the cuff of the gown.[7]

4.2. Handling Procedure (in a Fume Hood):

Weighing: Carefully weigh the required amount of Entamizole powder using a tared weigh

boat. Avoid creating dust by using gentle motions.

Solubilization: Place the weigh boat inside the destination flask. Add the solvent slowly down

the side of the flask to rinse any remaining powder from the weigh boat.

Mixing: Cap the flask securely and mix as required (stirring, sonicating) within the fume

hood.

Post-Handling Decontamination:

Wipe down all external surfaces of the container with a suitable deactivating agent (e.g.,

70% isopropanol, followed by sterile water).

Wipe down the work surface within the fume hood.

4.3. Doffing PPE:
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Remove Outer Gloves: Before exiting the fume hood, remove the outer pair of gloves and

dispose of them in the hazardous waste bin inside the hood.

Exit & Doff: Exit the designated area. Remove shoe covers, gown, face/eye protection, and

finally the inner gloves, disposing of each item into the designated hazardous waste

container.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan
All waste generated from handling Entamizole must be treated as hazardous pharmaceutical

waste.

Segregation: Do not mix Entamizole waste with general, biohazardous, or non-hazardous

chemical waste.[10]

Waste Containers:

Solids: All contaminated solid waste (gloves, gowns, shoe covers, weigh boats, absorbent

pads) must be placed in a clearly labeled, sealed container designated for hazardous

pharmaceutical waste. These are often black containers.[3][11]

Sharps: Contaminated needles and syringes must be placed in a puncture-resistant

sharps container specifically for hazardous chemical waste.

Liquids: Unused solutions or rinsates should be collected in a compatible, sealed, and

clearly labeled hazardous waste container. Do not dispose of Entamizole solutions down

the drain.[12][13]

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

names ("Metronidazole," "Diloxanide Furoate"), and the date.[14]

Collection: Arrange for professional disposal through your institution's Environmental Health

& Safety (EHS) office or a licensed hazardous waste disposal service.[10][11]
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Experimental Protocols Cited
No specific experimental protocols for the handling of Entamizole were found in the literature

search. The operational plan provided in Section 4 is based on established best practices for

the safe handling of hazardous pharmaceutical powders in a laboratory setting.[7] Researchers

should develop and validate detailed, task-specific Standard Operating Procedures (SOPs) in

consultation with their institution's safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208959/docs#essential-safety-and-logistical-
information-for-handling-entamizole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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